![molecular formula C33H52Br2N6O4 B560909 N-[3-[4-[(2E)-3-[2-(2-amino-1H-imidazol-5-yl)ethylamino]-2-hydroxyimino-3-oxopropyl]-2,6-dibromophenoxy]propyl]hexadecanamide CAS No. 101488-83-9](/img/structure/B560909.png)
N-[3-[4-[(2E)-3-[2-(2-amino-1H-imidazol-5-yl)ethylamino]-2-hydroxyimino-3-oxopropyl]-2,6-dibromophenoxy]propyl]hexadecanamide
Overview
Description
N-[3-[4-[(2E)-3-[2-(2-amino-1H-imidazol-5-yl)ethylamino]-2-hydroxyimino-3-oxopropyl]-2,6-dibromophenoxy]propyl]hexadecanamide is a natural product found in Pseudoceratina with data available.
Scientific Research Applications
Synthesis and Transformations
- Synthesis Techniques : This compound's synthesis involves reactions of α-(hydroxyimino) ketones, α-amino acid methyl esters, and formaldehyde, leading to optically active 1H-imidazole 3-oxides with potential applications in creating diverse chemical structures (Jasiński et al., 2008).
Biological and Medicinal Applications
- Antibacterial and Antifungal Potential : Compounds with structural similarities have been synthesized and showed significant antibacterial and antifungal activities, indicating potential medicinal applications (Helal et al., 2013).
- Photophysical Properties : Novel fluorescent compounds with imidazole components have been synthesized, exhibiting photophysical properties that could be beneficial in material science or bioimaging applications (Padalkar et al., 2015).
Chemical Properties and Reactions
- Electrophysiological Activity : Research shows that N-substituted imidazolylbenzamides, which are structurally related, exhibit specific electrophysiological activities, suggesting potential for developing therapeutic agents (Morgan et al., 1990).
Other Chemical Applications
- Polyimide Synthesis : Research into the synthesis of novel fluorescent polyimides using diamines with imidazole components suggests potential applications in material sciences, particularly in creating substances with specific light emission properties (Ghaemy & Nasab, 2010).
properties
CAS RN |
101488-83-9 |
|---|---|
Molecular Formula |
C33H52Br2N6O4 |
Molecular Weight |
756.625 |
IUPAC Name |
N-[3-[4-[(2E)-3-[2-(2-amino-1H-imidazol-5-yl)ethylamino]-2-hydroxyimino-3-oxopropyl]-2,6-dibromophenoxy]propyl]hexadecanamide |
InChI |
InChI=1S/C33H52Br2N6O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-30(42)37-18-15-20-45-31-27(34)21-25(22-28(31)35)23-29(41-44)32(43)38-19-17-26-24-39-33(36)40-26/h21-22,24,44H,2-20,23H2,1H3,(H,37,42)(H,38,43)(H3,36,39,40)/b41-29+ |
InChI Key |
KASOWCQECAIKID-MLYMZAKTSA-N |
SMILES |
CCCCCCCCCCCCCCCC(=O)NCCCOC1=C(C=C(C=C1Br)CC(=NO)C(=O)NCCC2=CN=C(N2)N)Br |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4,4a,8-trihydroxy-2,9-bis[(2E,4E)-1-hydroxyhexa-2,4-dienylidene]-4,5a,7,9b-tetramethyl-9aH-dibenzofuran-1,3,6-trione](/img/structure/B560832.png)
![6-Azabicyclo[3.2.1]oct-3-EN-7-one](/img/structure/B560837.png)
![3-[4-[4-[m-[2-(Sulfooxy)ethylsulfonyl]anilino]-6-(p-sulfoanilino)-1,3,5-triazin-2-ylamino]-2-methylphenylazo]-1,5-naphthalenedisulfonic acid tetrasodium salt](/img/structure/B560842.png)
